4-(3-Chloro-4-methylphenyl)oxan-4-ol

• IUPAC Name: 4-(3-chloro-4-methylphenyl)oxan-4-ol
• InChI: InChI=1S/C12H15ClO2/c1-9-2-3-10(8-11(9)13)12(14)4-6-15-7-5-12/h2-3,8,14H,4-7H2,1H3
• InChI Key: XFIJRQDRIFJWGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2(CCOCC2)O)Cl
• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol

Description

4-(3-Chloro-4-methylphenyl)oxan-4-ol is a tetrahydropyran (oxane) derivative featuring a hydroxyl group at the 4-position of the oxane ring and a 3-chloro-4-methylphenyl substituent. This compound has been utilized as a ligand in the synthesis of uranyl nitrate complexes, where it coordinates with uranium(VI) ions to form stable coordination compounds. Its synthesis involves reacting the parent phthalazinone derivative with uranyl nitrate hexahydrate (UO₂(NO₃)₂·6H₂O) in acetic acid and chloroform, followed by solvent evaporation and purification steps .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Variations in Substituents and Functional Groups

Table 1: Key Structural Features of 4-(3-Chloro-4-methylphenyl)oxan-4-ol and Analogues

Compound Name	Phenyl Substituent	Oxane Functional Group	Molecular Formula	Key Applications/Properties	Reference
4-(3-Chloro-4-methylphenyl)oxan-4-ol	3-Cl, 4-CH₃	-OH	C₁₂H₁₅ClO₂	Uranyl coordination chemistry
4-(3-Chlorophenyl)oxan-4-amine hydrochloride	3-Cl	-NH₂ (amine)	C₁₁H₁₃ClNO·HCl	Pharmaceutical intermediates
4-(2-Methoxyphenyl)oxan-4-amine hydrochloride	2-OCH₃	-NH₂ (amine)	C₁₂H₁₈ClNO₂	Synthetic building block
[4-(3-Chlorophenyl)oxan-4-yl]methanamine	3-Cl	-CH₂NH₂ (methanamine)	C₁₂H₁₆ClNO	Medicinal chemistry (vendor-specified)
4-(3-Chloro-4-methoxyphenyl)-4-oxobutanoic acid	3-Cl, 4-OCH₃	-COOH (carboxylic acid)	C₁₁H₁₁ClO₅	Pharmaceutical intermediate

Analysis of Structural and Functional Differences

Substituent Effects on the Phenyl Ring

• Electron-Withdrawing vs. Electron-Donating Groups :
  • The 3-chloro-4-methylphenyl group in the target compound combines a moderately electron-withdrawing Cl atom with a weakly electron-donating methyl group. This mixed electronic profile may enhance stability in coordination complexes by balancing electron density .
  • In contrast, 4-(3-chlorophenyl)oxan-4-amine hydrochloride () lacks the methyl group, resulting in a stronger electron-withdrawing effect from the Cl atom alone. This could increase reactivity in nucleophilic substitution reactions .
  • 4-(2-Methoxyphenyl)oxan-4-amine hydrochloride () features a methoxy group at the 2-position, which is electron-donating. This substitution likely alters solubility and hydrogen-bonding capacity compared to chloro-methyl derivatives .

Functional Group Variations on the Oxane Ring

• Hydroxyl (-OH) vs. Amine (-NH₂): The hydroxyl group in the target compound enables hydrogen bonding and coordination with metal ions (e.g., uranyl in ), whereas amine derivatives (e.g., ) are more basic and may participate in acid-base reactions or form salts (e.g., hydrochloride salts) .

Stereochemical Considerations

• Racemic mixtures or enantiopure forms of the target compound could exhibit divergent pharmacological properties .